N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide
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Description
Properties
IUPAC Name |
N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2S/c20-11-15-3-1-7-21-17(15)24-8-5-14(6-9-24)12-22-18(25)19(26)23-13-16-4-2-10-27-16/h1-4,7,10,14H,5-6,8-9,12-13H2,(H,22,25)(H,23,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRTQDRUZSZVUNX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NCC2=CC=CS2)C3=C(C=CC=N3)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide is a complex organic compound that has garnered attention due to its potential biological activities. This article explores its synthesis, biological mechanisms, and various research findings related to its activity.
Chemical Structure and Properties
The compound has the following chemical structure:
| Property | Value |
|---|---|
| Common Name | N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide |
| CAS Number | 1797570-87-6 |
| Molecular Formula | C21H23N5O2 |
| Molecular Weight | 409.5 g/mol |
This compound belongs to the oxalamide class, which is known for diverse biological activities, including anti-inflammatory and anticancer properties .
Synthesis
The synthesis of N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide typically involves multi-step organic reactions:
- Formation of the Piperidine Derivative : Starting with 3-cyanopyridine, a nucleophilic substitution reaction with piperidine yields the desired piperidine derivative.
- Oxalamide Formation : The piperidine derivative is reacted with oxalyl chloride to form the oxalamide intermediate.
- Thiophene Incorporation : The oxalamide intermediate is then reacted with a thiophene derivative under controlled conditions to yield the final product.
The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. Preliminary studies suggest that it may exhibit:
- Anticancer Activity : Research indicates that oxalamides can inhibit cancer cell proliferation through apoptosis induction and modulation of signaling pathways.
Case Studies and Research Findings
Several studies have explored the biological effects of related compounds, providing insights into potential activities of N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide:
- Anticancer Studies : In vitro assays have shown that similar oxalamides can significantly reduce cell viability in various cancer cell lines, including pancreatic and gastric cancers. The mechanism often involves caspase activation leading to apoptosis .
- Enzyme Inhibition : Compounds within the same class have been reported to inhibit key enzymes involved in cancer progression, such as MAO-B and ChE, demonstrating their potential as therapeutic agents .
- Cellular Effects : Studies indicate that this compound may influence cell signaling pathways and gene expression, potentially altering cellular metabolism and function.
Data Tables
The following table summarizes key findings from various studies on related compounds:
Comparison with Similar Compounds
Key Findings :
- Substituent Impact : The 4-chlorophenyl group in analogs like 8 and 13 enhances antiviral activity by interacting with hydrophobic pockets in viral proteins . Replacing this with a thiophen-2-ylmethyl group (as in the target compound) may alter binding kinetics due to differences in aromaticity and steric bulk.
- Piperidine Position : The target compound’s piperidin-4-yl group contrasts with analogs like 8 (piperidin-2-yl) and 10 (piperidin-3-yl). Positional isomerism can significantly affect conformational flexibility and target engagement .
Oxalamides as Flavoring Agents
Key Findings :
- Metabolic Pathways: Flavoring oxalamides like S336 undergo rapid hepatic metabolism without amide bond cleavage, whereas the target compound’s 3-cyanopyridine group may resist enzymatic degradation, improving pharmacokinetics .
- Safety Profile: S336 exhibits a high margin of safety (NOEL = 100 mg/kg/day), but the target compound’s safety remains uncharacterized. Structural differences (e.g., cyanopyridine vs. methoxybenzyl) could lead to distinct toxicological profiles .
Structural Analogs with Varied Aromatic Substitutions
–11 list oxalamides with anthracene, pyridine, and methoxybenzyl groups, highlighting structural diversity:
Key Findings :
- Aromaticity vs. Polarity: Anthracene-based analogs (e.g., BD01460068) prioritize π-stacking interactions, while the target’s thiophene and cyanopyridine balance aromaticity with polar interactions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
